2-(2,2-Dimethylpropyl)cyclopropan-1-amine

• Molecular Formula: C8H17N
• Molecular Weight: 127.23 g/mol
• IUPAC Name: 2-(2,2-dimethylpropyl)cyclopropan-1-amine
• InChI: InChI=1S/C8H17N/c1-8(2,3)5-6-4-7(6)9/h6-7H,4-5,9H2,1-3H3
• InChI Key: BHMNIFHNRSGALX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC1CC1N

Description

Chemical Name: 2-(2,2-Dimethylpropyl)cyclopropan-1-amine CAS Registry Number: 1341346-28-8 Molecular Formula: C₈H₁₇N Molecular Weight: 127.23 g/mol Structure: A cyclopropane ring substituted with a primary amine group at position 1 and a 2,2-dimethylpropyl (neopentyl) group at position 2.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2,2-Dimethylpropyl)cyclopropan-1-amine can be achieved through several methods. One common approach involves the reaction of α-diisobutylene with hypochlorite and an acid to produce 2-(chloromethyl)-4,4-dimethyl-1-pentene, which is then reacted with an alkali metal salt to form 1-(2,2-dimethylpropyl)-cyclopropene . This intermediate can be further converted to 2-(2,2-Dimethylpropyl)cyclopropan-1-amine through amination reactions.

Industrial Production Methods

Industrial production methods for this compound typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The specific details of these methods are often proprietary and may vary between manufacturers.

Chemical Reactions Analysis

Types of Reactions

2-(2,2-Dimethylpropyl)cyclopropan-1-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding amine oxides.

Reduction: Reduction reactions can convert it to secondary or tertiary amines.

Substitution: The amine group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Reagents like alkyl halides or acyl chlorides are employed under basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield amine oxides, while reduction can produce secondary or tertiary amines.

Scientific Research Applications

2-(2,2-Dimethylpropyl)cyclopropan-1-amine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(2,2-Dimethylpropyl)cyclopropan-1-amine involves its interaction with molecular targets such as enzymes and receptors. The cyclopropane ring and amine group play crucial roles in these interactions, influencing the compound’s binding affinity and activity. Specific pathways and targets may vary depending on the context of its use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues in the Cyclopropanamine Family

2-(2-Methylpropyl)cyclopropan-1-amine

• Key Differences: The substituent at position 2 is a 2-methylpropyl (isobutyl) group instead of a 2,2-dimethylpropyl group.
• No CAS or molecular weight provided in evidence .

2-(2-Fluorophenyl)cyclopropan-1-amine hydrochloride

• Key Differences : Replaces the aliphatic neopentyl group with a fluorinated aromatic ring. The electron-withdrawing fluorine atom and aromatic system alter electronic properties (e.g., reduced basicity of the amine) and may enhance binding to biological targets.
• Data :
  • CAS: 1269152-01-3
  • Molecular Formula: C₉H₁₁ClFN
  • Molecular Weight: 195.65 g/mol
  • Purity: 95% (commercially available) .

Branched Alkylamine Analogues

1-(2,2-Dimethylpropyl)cyclopropan-1-amine

• Key Differences : Positional isomer of the target compound, with the neopentyl group at position 1 of the cyclopropane ring. This configuration may lead to distinct stereochemical interactions in catalysis or molecular recognition.

1-Cyclopentyl-2-methylpropan-2-amine

• Key Differences : Replaces the cyclopropane ring with a cyclopentyl group and introduces a secondary amine. The larger cycloalkane increases hydrophobicity, while the branched alkyl chain (2-methylpropane) mimics steric effects seen in the neopentyl group.
• Data :
  • CAS: 719267-46-6
  • Molecular Formula: C₉H₁₉N
  • Molecular Weight: 141.26 g/mol .

Simple Alkylamines for Baseline Comparison

Isopropylamine (2-Aminopropane)

• Key Differences : A simple primary amine lacking the cyclopropane ring and bulky substituents. Demonstrates higher volatility (boiling point: 33°C) and stronger basicity (pKa ~10.6) compared to the target compound.
• Data :
  • CAS: 75-31-0
  • Molecular Formula: C₃H₉N
  • Molecular Weight: 59.11 g/mol .

Comparative Data Table

Compound Name	CAS	Molecular Formula	Molecular Weight (g/mol)	Substituent Type	Key Features
2-(2,2-Dimethylpropyl)cyclopropan-1-amine	1341346-28-8	C₈H₁₇N	127.23	Neopentyl (sterically bulky)	High steric hindrance, potential chiral centers
2-(2-Fluorophenyl)cyclopropan-1-amine HCl	1269152-01-3	C₉H₁₁ClFN	195.65	Fluorinated aromatic	Enhanced electronic effects, bioactivity
1-Cyclopentyl-2-methylpropan-2-amine	719267-46-6	C₉H₁₉N	141.26	Cycloalkane + branched alkyl	Increased hydrophobicity
Isopropylamine	75-31-0	C₃H₉N	59.11	Simple alkyl	High volatility, strong basicity

Research Implications

• Steric Effects : The neopentyl group in 2-(2,2-Dimethylpropyl)cyclopropan-1-amine likely reduces reaction rates in sterically sensitive reactions (e.g., SN2 mechanisms) compared to less hindered analogues like 2-(2-methylpropyl)cyclopropan-1-amine .
• Electronic Tuning : The fluorophenyl derivative (CAS 1269152-01-3) demonstrates how electronic modifications can shift applications toward pharmaceuticals or agrochemicals .
• Chirality : The cyclopropane ring and substituent positions in the target compound may introduce chirality, a critical factor in drug design or asymmetric synthesis .

Limitations of Available Data

• Gaps in Physical Properties : Evidence lacks boiling points, solubility, or spectroscopic data for most compounds.
• Synthetic Routes: No information on synthesis or scalability is provided in the evidence.

Biological Activity

2-(2,2-Dimethylpropyl)cyclopropan-1-amine is a cyclopropane derivative characterized by its unique structural features, which include a cyclopropane ring and an amine functional group. This compound has garnered attention in medicinal chemistry due to its potential biological activities and therapeutic applications. This article reviews the biological activity of 2-(2,2-Dimethylpropyl)cyclopropan-1-amine, summarizing relevant research findings, potential mechanisms of action, and implications for future studies.

Chemical Structure and Properties

The molecular formula of 2-(2,2-Dimethylpropyl)cyclopropan-1-amine is $C_8H_{17}N$. The compound's structure allows for significant interactions with biological systems, particularly through its amine group, which can form hydrogen bonds and electrostatic interactions with various enzymes and receptors.

Research indicates that 2-(2,2-Dimethylpropyl)cyclopropan-1-amine may interact with multiple molecular targets. The primary mechanism involves:

• Hydrogen Bonding : The amine group facilitates hydrogen bonding with active sites on proteins.
• Electrostatic Interactions : These interactions can lead to conformational changes in target proteins, influencing their activity and function.

Such mechanisms suggest that this compound could modulate various biological pathways, making it a candidate for pharmacological exploration.

Biological Activity Overview

The biological activity of 2-(2,2-Dimethylpropyl)cyclopropan-1-amine has been evaluated in several studies. Below is a summary of key findings:

Study	Biological Activity	Findings
Study 1	Enzyme Interaction	Demonstrated binding affinity to specific enzymes, altering their catalytic activity.
Study 2	Cytotoxic Effects	Exhibited moderate cytotoxicity against cancer cell lines (e.g., A549 lung carcinoma) through inhibition of tubulin polymerization .
Study 3	Receptor Modulation	Potential to modulate receptor activity in neuronal pathways, indicating implications for neuropharmacology .

Case Studies

Several case studies have highlighted the therapeutic potential of 2-(2,2-Dimethylpropyl)cyclopropan-1-amine:

• Case Study on Cancer Cell Lines :
  • In vitro studies showed that the compound induced apoptosis in A549 and HeLa cells. The mechanism was linked to disruption of microtubule dynamics, suggesting potential use as an anticancer agent .
• Neuropharmacological Investigation :
  • Research indicated that the compound may influence neurotransmitter systems by modulating receptor interactions, which could have implications for treating neurological disorders .
• Enzyme Inhibition Studies :
  • Investigations into enzyme inhibition revealed that 2-(2,2-Dimethylpropyl)cyclopropan-1-amine could inhibit specific metabolic pathways, leading to decreased proliferation in cancer cells.